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Compound of Interest

Compound Name: 15-LOX-IN-2

Cat. No.: B3026011

Essential Safety and Handling Guide for 15-LOX-IN-
2

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal
of 15-LOX-IN-2, a potent inhibitor of 15-lipoxygenase-2 (15-LOX-2). Researchers, scientists,
and drug development professionals should adhere to these guidelines to ensure personal
safety and proper management of this research compound.

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for 15-LOX-IN-2 is not publicly available, compounds
of this nature, particularly potent small molecule inhibitors, should be handled with caution. The
toxicological properties have not been thoroughly investigated.[1] Based on the available safety
information for similar compounds and general laboratory safety protocols, the following PPE is
mandatory when handling 15-LOX-IN-2 in solid or solution form.

Table 1: Recommended Personal Protective Equipment (PPE)
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Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

Chemotherapy-rated gloves
(ASTM D6978) are
recommended.[2]Disposable,
back-closing gown is preferred.
[2JANSI z87.1 certified.[2][3]

Weighing and Aliquoting (Solid

Form)

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Face Shielde

Respiratory Protection

Change gloves immediately if
contaminated.Back-closing
with knit cuffs.Provide a full
seal around the
eyes.Recommended in
addition to goggles.A NIOSH-
approved N95 or higher
respirator is required to
prevent inhalation of fine

particles.

Solution Preparation and

Handling

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

Chemotherapy-rated
gloves.Impermeable to
liquids.Protect against

splashes.

Waste Disposal

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

Heavy-duty, chemical-resistant
gloves.

Operational Plan: Procedural, Step-by-Step Guidance

A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leakage.

e 15-LOX-IN-2 is typically stored at -20°C. Confirm the recommended storage conditions on

the product vial or datasheet.
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Store in a clearly labeled, designated, and secure location away from incompatible materials.
. Preparation for Handling:

Before handling, ensure all necessary PPE is donned correctly.

Prepare a designated work area within a certified chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.
. Handling the Solid Compound (Weighing and Aliquoting):

All handling of solid 15-LOX-IN-2 must be conducted in a chemical fume hood to prevent
inhalation of dust.

Use dedicated spatulas and weighing boats.
Handle the solid compound carefully to avoid generating dust.
. Solution Preparation:
Perform all solution preparation steps within a chemical fume hood.

Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid 15-LOX-IN-2 to
avoid splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

Clearly label all vials with the compound name, concentration, solvent, date of preparation,
and appropriate hazard warnings.

. Storage of Solutions:

Store stock solutions at -20°C or -80°C as recommended to maintain stability.
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Disposal Plan

All waste materials contaminated with 15-LOX-IN-2 must be disposed of as hazardous
chemical waste.

e Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other
disposable materials that have come into contact with the compound. Place these items in a
designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions containing 15-LOX-IN-2 should be collected in a designated,
sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Handling 15-LOX-IN-2
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Caption: Workflow for the safe handling of 15-LOX-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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